Cas no 2436675-42-0 ([1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl-)

Technical Introduction: [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- is a heterocyclic compound featuring a fused triazolopyrimidine core substituted with a morpholine and phenyl group. This structure imparts notable stability and potential reactivity, making it valuable in pharmaceutical and agrochemical research. The morpholine moiety enhances solubility and bioavailability, while the phenyl group contributes to π-stacking interactions, useful in ligand design. Its rigid scaffold is advantageous for developing kinase inhibitors or antimicrobial agents. The compound’s synthetic versatility allows for further functionalization, enabling tailored applications in medicinal chemistry. High purity and well-characterized properties ensure reliability in experimental and industrial settings.

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- structure

2436675-42-0 structure

Product Name:[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl-

CAS No:2436675-42-0

MF:C₁₅H₁₅N₅O₂

MW:297.311902284622

MDL:MFCD31794350

CID:4780934

Update Time:2025-08-05

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl-
- MDL： MFCD31794350
- Inchi： 1S/C15H15N5O2/c21-13-10-12(11-4-2-1-3-5-11)16-14-17-15(18-20(13)14)19-6-8-22-9-7-19/h1-5,10H,6-9H2,(H,16,17,18)
- InChI Key： PQHOMLGZCQARPN-UHFFFAOYSA-N
- SMILES： C12N=C(N3CCOCC3)NN1C(=O)C=C(C1=CC=CC=C1)N=2

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	214384-0.500g	2-Morpholin-4-yl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one	2436675-42-0		0.500g	$160.00	2023-09-06
Matrix Scientific	214384-1g	2-Morpholin-4-yl-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one	2436675-42-0		1g	$200.00	2023-09-06
Key Organics Ltd	LS-12076-1G	2-(morpholin-4-yl)-5-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	2436675-42-0	>95%	1g	£264.00	2023-09-08

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl-

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- (CAS No. 2436675-42-0)

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- (CAS No. 2436675-42-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its fused triazolo[1,5-a]pyrimidine core and the presence of morpholine and phenyl substituents, contribute to its unique chemical properties and biological functions.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- involves a multi-step process that requires precise control over reaction conditions and reagent selection. The triazolopyrimidine scaffold is typically constructed through cyclocondensation reactions involving appropriate precursors such as hydrazine derivatives and β-diketones or β-ketoesters. The introduction of the morpholine group at the 2-position and the phenyl group at the 5-position further modifies the molecule's electronic and steric properties, enhancing its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- exhibits promising binding affinity to various enzymes and receptors involved in critical cellular pathways. These include kinases, phosphodiesterases, and other targets relevant to inflammatory diseases, cancer, and neurological disorders.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-morpholinyl)-5-phenyl- represents a significant stride towards discovering new therapeutic agents. The morpholine moiety is particularly noteworthy for its ability to enhance solubility and metabolic stability while maintaining strong binding interactions with biological targets. This makes it an attractive scaffold for drug design.

Current research is focused on exploring the pharmacological potential of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives. Studies have indicated that modifications in the phenyl ring or the morpholine substituent can significantly alter the compound's biological profile. For instance, electron-withdrawing groups on the phenyl ring may enhance binding affinity to certain enzymes by increasing electrostatic interactions.

The role of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one in addressing unmet medical needs is also being investigated. Preliminary in vitro studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, its ability to interfere with cancer cell proliferation has been observed in several cell-based assays.

The synthesis and characterization of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives continue to be a subject of intense research. New synthetic methodologies are being developed to improve yield and purity while reducing environmental impact. Advances in green chemistry principles are being integrated into these processes to ensure sustainability.

The future prospects for [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one are promising. As our understanding of its biological activities grows deeper through both experimental and computational studies, new therapeutic applications are likely to emerge. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually into marketable drugs.

In conclusion,[[1], [2], [3]Triazolo[1, 5-a]pyrimidin-7((H^-< strong>)-one, 2-(4--morpholinyl)- 5--phenyl-) (CAS No. 2436675^-42-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.